4-{[7-(diethylamino)-2-oxo-2H-chromen-3-yl]amino}-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[[7-(diethylamino)-2-oxochromen-3-yl]amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C17H18N2O5/c1-3-19(4-2)12-6-5-11-9-13(17(23)24-14(11)10-12)18-15(20)7-8-16(21)22/h5-10H,3-4H2,1-2H3,(H,18,20)(H,21,22)/b8-7+
• InChI Key: KFEXSMCEMLPZOG-BQYQJAHWSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)NC(=O)C=CC(=O)O
• Isomeric SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)NC(=O)/C=C/C(=O)O
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

The compound “4-{[7-(diethylamino)-2-oxo-2H-chromen-3-yl]amino}-4-oxo-2-butenoic acid” is a complex organic molecule. It contains a coumarin core (2H-chromen-2-one), which is a common structure in many biologically active compounds. The molecule also has a diethylamino group attached to the 7-position of the coumarin ring, and a 4-oxo-2-butenoic acid group attached via an amine linkage.

Synthesis Analysis

The synthesis of 4-oxo-2-butenoic acid derivatives has been achieved through microwave-assisted aldol-condensation between methyl ketone derivatives and glyoxylic acid. This method provides the desired products in moderate to excellent yields for a wide range of substrates. The synthesis of the coumarin core can be achieved by the reaction of the appropriate 2-hydroxybenzaldehyde with diethylamine.

Molecular Structure Analysis

The aromatic core of the molecule is not planar with the diethylamino group and with the carboxyl group. These groups are rotated out of the 2-oxo-2H-chromene plane. The NC2 unit of the diethylamino group is planar with an angle sum close to 360.

Chemical Reactions Analysis

The 4-oxo-2-butenoic acid part of the molecule can undergo various reactions due to its high reactivity, making it a versatile intermediate for further derivatization. The coumarin core can also participate in various reactions, especially those involving the carbonyl group at the 2-position.

Physical And Chemical Properties Analysis

The compound is a solid with a bright orange color. It has a molecular formula of C14H15NO4 and a molecular weight of 261.27. The compound’s solubility in DMF is reported.

Future Directions

The compound, due to its coumarin core, has potential applications in various fields such as the development of new pharmaceuticals, dyes, and fluorescence probes. Its ability to selectively interfere with lactate flux in the tumor microenvironment, inhibiting lactate influx in tumor cells expressing MCT1 and MCT4, but not affecting lactate efflux, suggests potential applications in cancer research.